Cas no 1781898-40-5 (1H-pyrrolo[3,2-c]pyridine-3-sulfonyl chloride)

• Product Name: 1H-pyrrolo[3,2-c]pyridine-3-sulfonyl chloride
• CAS No: 1781898-40-5
• MF: C₇H₅ClN₂O₂S
• MW: 216.644798994064
• MDL: MFCD28606681
• CID: 5191625
• Update Time: 2026-03-05

1H-pyrrolo[3,2-c]pyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1H-pyrrolo[3,2-c]pyridine-3-sulfonyl chloride

• MDL： MFCD28606681
• Inchi： 1S/C7H5ClN2O2S/c8-13(11,12)7-4-10-6-1-2-9-3-5(6)7/h1-4,10H
• InChI Key： RHHUYHKECCVVKO-UHFFFAOYSA-N
• SMILES： C1=NC=CC2NC=C(S(Cl)(=O)=O)C1=2

Additional information on 1H-pyrrolo[3,2-c]pyridine-3-sulfonyl chloride

Introduction to 1H-pyrrolo[3,2-c]pyridine-3-sulfonyl chloride (CAS No. 1781898-40-5)

1H-pyrrolo[3,2-c]pyridine-3-sulfonyl chloride, identified by its Chemical Abstracts Service (CAS) number 1781898-40-5, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyrrolopyridine class, a structural motif known for its broad spectrum of biological activities and utility in drug design. The presence of a sulfonyl chloride functional group at the 3-position enhances its reactivity, making it a valuable intermediate in synthetic chemistry and medicinal research.

The molecular structure of 1H-pyrrolo[3,2-c]pyridine-3-sulfonyl chloride consists of a fused ring system comprising a pyrrole ring and a pyridine ring, with the sulfonyl chloride substituent attached to the third position of the pyrrole ring. This unique arrangement imparts distinct electronic and steric properties, which are leveraged in various synthetic transformations and biological assays. The compound's versatility has positioned it as a key building block in the development of novel therapeutic agents.

In recent years, 1H-pyrrolo[3,2-c]pyridine-3-sulfonyl chloride has been extensively studied for its potential applications in medicinal chemistry. Researchers have explored its utility as a precursor in the synthesis of more complex molecules, particularly those targeting central nervous system disorders, inflammatory diseases, and cancer. The sulfonyl chloride moiety facilitates nucleophilic substitution reactions, enabling the introduction of diverse functional groups and the construction of intricate molecular architectures.

One of the most compelling aspects of 1H-pyrrolo[3,2-c]pyridine-3-sulfonyl chloride is its role in the development of small-molecule inhibitors. These inhibitors often require precise targeting of biological pathways to elicit therapeutic effects. The compound's scaffold has been incorporated into various drug candidates that exhibit inhibitory activity against enzymes such as kinases and proteases. For instance, derivatives of this compound have shown promise in preclinical studies as modulators of signal transduction pathways implicated in neurological disorders.

The synthesis of 1H-pyrrolo[3,2-c]pyridine-3-sulfonyl chloride involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. Key steps typically include cyclization reactions to form the pyrrolopyridine core, followed by functionalization at the 3-position with a sulfonyl chloride group. Advances in catalytic processes have enabled more efficient and scalable production methods, reducing costs and improving yields. These advancements are crucial for translating laboratory discoveries into viable pharmaceuticals.

Recent research has also demonstrated the importance of 1H-pyrrolo[3,2-c]pyridine-3-sulfonyl chloride in fragment-based drug discovery. Fragment-based approaches rely on identifying small molecular fragments that bind to target proteins with high affinity. These fragments can then be optimized through iterative chemical modifications to develop lead compounds. The compound's structural features make it an attractive candidate for generating fragments with potential therapeutic value.

The pharmacological profile of derivatives derived from 1H-pyrrolo[3,2-c]pyridine-3-sulfonyl chloride has been thoroughly investigated in various cell-based and animal models. Studies have revealed that certain analogs exhibit significant potency against disease-relevant targets while maintaining favorable pharmacokinetic properties. This underscores the compound's potential as a scaffold for developing next-generation therapeutics. Additionally, computational modeling techniques have been employed to predict binding interactions between these derivatives and their targets, further accelerating drug discovery efforts.

The industrial relevance of 1H-pyrrolo[3,2-c]pyridine-3-sulfonyl chloride extends beyond academic research. Pharmaceutical companies are increasingly investing in libraries containing this compound or its derivatives for high-throughput screening (HTS) campaigns. HTS allows researchers to rapidly assess large numbers of compounds for biological activity, streamlining the process of identifying promising drug candidates. The availability of well-characterized compounds like this one is instrumental in driving innovation within the pharmaceutical industry.

In conclusion,1H-pyrrolo[3,2-c]pyridine-3-sulfonyl chloride (CAS No. 1781898-40-5) represents a significant advancement in medicinal chemistry due to its structural versatility and reactivity. Its applications span from synthetic intermediates to lead compounds for therapeutic development, highlighting its importance in addressing unmet medical needs. As research continues to uncover new biological functions and synthetic strategies,1H-pyrrolo[3,2-c]pyridine-3-sulfonyl chloride is poised to remain at the forefront of pharmaceutical innovation.